Cas no 135364-12-4 ([(2-Bromo-1-methylethoxy)methyl]-benzene)

• Product name: [(2-Bromo-1-methylethoxy)methyl]-benzene
• CAS No: 135364-12-4
• MF: C₁₀H₁₃BrO
• MW: 229.11
• CID: 5146299

[(2-Bromo-1-methylethoxy)methyl]-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(2-bromo-1-methylethoxy)methyl]-
• [(2-Bromo-1-methylethoxy)methyl]-benzene

• Inchi： 1S/C10H13BrO/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： SOWXYALCNFHLEQ-UHFFFAOYSA-N
• SMILES： C1(COC(C)CBr)=CC=CC=C1

Additional information on [(2-Bromo-1-methylethoxy)methyl]-benzene

Comprehensive Overview of [(2-Bromo-1-methylethoxy)methyl]-benzene (CAS No. 135364-12-4)

[(2-Bromo-1-methylethoxy)methyl]-benzene, with the CAS number 135364-12-4, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a benzene ring and a bromo-substituted ether group, makes it a versatile building block for advanced chemical applications. Researchers and manufacturers value this compound for its role in creating complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for [(2-Bromo-1-methylethoxy)methyl]-benzene has surged due to its relevance in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound’s potential in catalytic reactions and low-waste processes has garnered significant attention. A common query among chemists is: "How can CAS 135364-12-4 be optimized for atom-efficient reactions?" Studies suggest that its bromine moiety facilitates selective transformations, reducing the need for harsh reagents.

Another trending topic is the integration of [(2-Bromo-1-methylethoxy)methyl]-benzene into high-throughput screening for drug discovery. Its structural flexibility allows derivatization into diverse scaffolds, addressing challenges in medicinal chemistry. For instance, it serves as a precursor for chiral auxiliaries and ligand design, critical in asymmetric synthesis. Users often search for "CAS 135364-12-4 solubility and stability data", highlighting the need for reliable physicochemical parameters in industrial workflows.

The compound’s applications extend to material science, where it contributes to the synthesis of polymeric coatings and advanced resins. Its benzyl ether group enhances thermal stability, making it suitable for high-performance materials. Engineers frequently explore "[(2-Bromo-1-methylethoxy)methyl]-benzene crosslinking efficiency" to optimize polymer networks. This aligns with the broader industry focus on smart materials and nanotechnology.

Quality control and analytical methods for CAS 135364-12-4 are also hot topics. Advanced techniques like HPLC and GC-MS are employed to ensure purity, particularly for pharmaceutical-grade batches. Searches such as "135364-12-4 spectroscopic characterization" reflect the need for precise identification protocols. Regulatory compliance, especially in REACH and GMP frameworks, further underscores its safe handling and documentation.

In summary, [(2-Bromo-1-methylethoxy)methyl]-benzene (135364-12-4) bridges multiple scientific disciplines, from organic synthesis to material engineering. Its adaptability to modern green chemistry trends and drug development needs ensures its continued relevance. Future research may explore its role in bioconjugation or cascade reactions, answering emerging queries like "Can CAS 135364-12-4 enable click chemistry applications?"—a testament to its untapped potential.